Cas no 2172197-88-3 ({8-ethyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonamide)

• Product Name: {8-ethyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonamide
• CAS No: 2172197-88-3
• MF: C₁₃H₂₃NO₄S
• MW: 289.391022920609
• CID: 5605093
• PubChem ID: 165527773
• Update Time: 2025-07-19

{8-ethyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2172197-88-3
• {8-ethyl-3-oxo-2-oxaspiro[4.6]undecan-1-yl}methanesulfonamide
• EN300-1479256
• {8-ethyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonamide

• Inchi： 1S/C13H23NO4S/c1-2-10-4-3-6-13(7-5-10)8-12(15)18-11(13)9-19(14,16)17/h10-11H,2-9H2,1H3,(H2,14,16,17)
• InChI Key： HGBCQNNQYCQRBI-UHFFFAOYSA-N
• SMILES： S(CC1C2(CC(=O)O1)CCCC(CC)CC2)(N)(=O)=O

Computed Properties

• Exact Mass: 289.13477939g/mol
• Monoisotopic Mass: 289.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 94.8Ų

Additional information on {8-ethyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonamide

Comprehensive Overview of {8-ethyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonamide (CAS No. 2172197-88-3)

The compound {8-ethyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonamide, identified by its CAS No. 2172197-88-3, is a specialized organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. The presence of both methanesulfonamide and spirocyclic moieties makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a building block for developing novel therapeutics targeting metabolic disorders and inflammatory conditions.

In recent years, the demand for spirocyclic compounds like {8-ethyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonamide has surged, driven by their structural complexity and functional diversity. These compounds are often explored for their ability to mimic natural products, which is a hot topic in drug discovery and medicinal chemistry. The CAS No. 2172197-88-3 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its methanesulfonamide group also contributes to its solubility and bioavailability, making it a promising candidate for further development.

One of the most discussed applications of {8-ethyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonamide is its potential use in enzyme inhibition. The compound's unique structure allows it to interact with specific enzyme active sites, a property highly valued in pharmacology. This aligns with the growing interest in targeted therapies and precision medicine, where researchers aim to design molecules with minimal side effects. The spirocyclic core of this compound is also being studied for its conformational rigidity, which can enhance binding affinity and selectivity.

From a synthetic perspective, {8-ethyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonamide poses interesting challenges and opportunities for organic chemists. Its preparation often involves multi-step reactions, including cyclization and functional group transformations, which are topics of interest in methodology development. The compound's CAS No. 2172197-88-3 is frequently referenced in studies focusing on stereoselective synthesis, a critical area in modern chemistry. Additionally, its stability under various conditions makes it a reliable candidate for scale-up processes.

The environmental and safety profiles of {8-ethyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonamide are also under scrutiny, as sustainability becomes a priority in chemical manufacturing. Researchers are investigating green chemistry approaches to synthesize this compound, minimizing waste and energy consumption. This aligns with the broader trend of sustainable drug development, a topic frequently searched in scientific literature and industry reports. The methanesulfonamide group, in particular, is being evaluated for its biodegradability and toxicity, ensuring compliance with regulatory standards.

In conclusion, {8-ethyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonamide (CAS No. 2172197-88-3) represents a fascinating intersection of chemistry, pharmacology, and materials science. Its unique structural features and potential applications make it a subject of ongoing research and innovation. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in advancing therapeutic development and chemical synthesis.